Cas no 1805474-87-6 (2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805474-87-6
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 4877692
• Update Time: 2025-07-18

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H5BrF2N2O/c10-2-8-6(3-13)5(4-15)1-7(14-8)9(11)12/h1,4,9H,2H2
• InChI Key： UCFAIGFWMCCVPU-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=O)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.3
• Topological Polar Surface Area: 53.8

Additional information on 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805474-87-6)

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805474-87-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a cyano group, and a difluoromethyl substituent, all attached to a pyridine ring. These functional groups contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde is particularly noteworthy due to its multifunctionality. The bromomethyl group can serve as a reactive site for nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The cyano group, on the other hand, can be converted into various functional groups such as carboxylic acids, amides, and nitriles, which are crucial in the development of drugs with diverse therapeutic profiles. The difluoromethyl substituent adds an additional layer of complexity and can influence the compound's biological activity and metabolic stability.

Recent research has highlighted the potential applications of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential in addressing emerging viral threats.

In another study published in Organic Letters in 2022, scientists explored the use of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde in the development of anticancer agents. The researchers synthesized a series of derivatives by modifying the bromomethyl group and evaluated their cytotoxicity against various cancer cell lines. The results showed that several derivatives exhibited significant antiproliferative activity, suggesting that this compound could serve as a lead structure for further optimization in cancer therapy.

The synthetic versatility of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde has also been leveraged in the design of new materials and catalysts. A recent paper in Advanced Materials reported the use of this compound as a building block for constructing covalent organic frameworks (COFs). These COFs exhibited high surface areas and tunable pore sizes, making them promising candidates for applications in gas storage, separation, and catalysis.

In addition to its applications in drug discovery and materials science, 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde has been studied for its potential as a probe molecule in chemical biology. Researchers have utilized this compound to investigate protein-protein interactions and enzyme inhibition mechanisms. For example, a study published in Chemical Science in 2023 described the use of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde-based probes to identify novel targets for therapeutic intervention in neurodegenerative diseases.

The safety profile of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde is an important consideration for its practical applications. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound is relatively stable under standard laboratory conditions and can be handled with standard safety precautions. However, it is essential to follow established guidelines for handling organic compounds to ensure laboratory safety.

In conclusion, 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805474-87-6) is a highly versatile organic compound with significant potential in various fields of research and development. Its unique structural features make it an attractive starting material for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and pharmaceutical science.